Cas no 175153-56-7 (4-butoxy-2-methylBenzoic acid)

• Product Name: 4-butoxy-2-methylBenzoic acid
• CAS No: 175153-56-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2114314
• Update Time: 2025-05-20

4-butoxy-2-methylBenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-2-methylBenzoic acid

• Inchi： 1S/C12H16O3/c1-3-4-7-15-10-5-6-11(12(13)14)9(2)8-10/h5-6,8H,3-4,7H2,1-2H3,(H,13,14)
• InChI Key： POVRQOIEHGXWHJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=C(C)C=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-butoxy-2-methylBenzoic acid

4-Butoxy-2-Methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 175153-56-7, commonly referred to as 4-butoxy-2-methylbenzoic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzoic acids, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 4-butoxy-2-methylbenzoic acid consists of a benzoic acid moiety with a butoxy group at the para position and a methyl group at the ortho position, making it a derivative with unique chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-butoxy-2-methylbenzoic acid through various methodologies. One notable approach involves the Friedel-Crafts acylation reaction, where a substituted acyl chloride reacts with an aromatic ring under acidic conditions. This method has been optimized to achieve high yields and selectivity, making it a preferred route for industrial-scale production. Additionally, researchers have explored alternative strategies such as Suzuki coupling and Ullmann coupling to introduce functional groups onto the aromatic ring, further expanding the versatility of this compound.

The physicochemical properties of 4-butoxy-2-methylbenzoic acid play a crucial role in its applications. The presence of the butoxy group imparts hydrophilicity to the molecule, while the methyl group enhances its lipophilicity. This balance between hydrophilicity and lipophilicity makes it an ideal candidate for drug delivery systems, where bioavailability is a critical factor. Recent studies have demonstrated that 4-butoxy-2-methylbenzoic acid can serve as a precursor for synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties.

In the pharmaceutical industry, 4-butoxy-2-methylbenzoic acid has garnered attention due to its ability to act as a chiral auxiliary in asymmetric synthesis. This application leverages the stereochemical properties of the molecule to facilitate the formation of enantiomerically pure compounds, which are essential for developing drugs with specific therapeutic effects. Furthermore, its role as an intermediate in the synthesis of β-lactam antibiotics has been explored, highlighting its significance in medicinal chemistry.

From an environmental perspective, 4-butoxy-2-methylbenzoic acid exhibits biodegradability under aerobic conditions, making it less persistent in natural ecosystems compared to other synthetic compounds. This characteristic aligns with current sustainability trends in chemical manufacturing, where reducing environmental impact is a priority. Researchers have also investigated its degradation pathways under various environmental conditions, providing insights into its ecological fate and potential risks.

Recent breakthroughs in computational chemistry have allowed for detailed molecular modeling of 4-butoxy-2-methylbenzoic acid, revealing insights into its electronic structure and reactivity. These studies have been instrumental in predicting its behavior in different chemical reactions and its interactions with biological systems. For instance, molecular dynamics simulations have provided valuable information about its conformational flexibility and binding affinity to target proteins.

In conclusion, 4-butoxy-2-methylbenzoic acid (CAS No. 175153-56-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure and properties make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemical technologies.